Cas no 117889-62-0 (4-Isothiazolamine hydrobromide)

4-Isothiazolamine hydrobromide structure
117889-62-0 structure
Product Name:4-Isothiazolamine hydrobromide
CAS No:117889-62-0
MF:C3H5BrN2S
MW:181.054198026657
CID:2118600
Update Time:2023-08-04

4-Isothiazolamine hydrobromide Chemical and Physical Properties

Names and Identifiers

    • 4-Isothiazolamine hydrobromide
    • Inchi: 1S/C3H4N2S.BrH/c4-3-1-5-6-2-3;/h1-2H,4H2;1H
    • InChI Key: RALQQODGXVPEGD-UHFFFAOYSA-N
    • SMILES: Br.S1C=C(C=N1)N

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 0
  • Complexity: 48.1
  • Topological Polar Surface Area: 67.2
Recommended suppliers
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.